Cas no 209329-11-3 ((2R)-azetidin-2-ylmethanol)

• Product Name: (2R)-azetidin-2-ylmethanol
• CAS No: 209329-11-3
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD10565789
• CID: 1089829
• PubChem ID: 10176092
• Update Time: 2025-06-11

(2R)-azetidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (R)-Azetidin-2-ylmethanol
• (2R)-2-AZETIDINYLMETHANOL
• (R)-2-Azetidinemethanol
• (R)-Azetidine-2-methanol
• [(2R)-azetidin-2-yl]methanol
• (2R)-azetidin-2-ylmethanol
• (R)-Azetidin-2-yl-methanol
• CS-0053482
• A879341
• 2-Azetidinemethanol, (2R)-
• MFCD10565789
• AKOS006305030
• DB-003142
• 209329-11-3

• MDL： MFCD10565789
• Inchi： 1S/C4H9NO/c6-3-4-1-2-5-4/h4-6H,1-3H2/t4-/m1/s1
• InChI Key： FTWWNKCHSPDIQW-SCSAIBSYSA-N
• SMILES： OC[C@H]1CCN1

Computed Properties

• Exact Mass: 87.06840
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.018
• Boiling Point: 151.9±13.0°C at 760 mmHg
• Flash Point: 84.291 °C
• PSA: 32.26000
• LogP: -0.33060

(2R)-azetidin-2-ylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on (2R)-azetidin-2-ylmethanol

Recent Advances in the Study of (2R)-azetidin-2-ylmethanol (CAS: 209329-11-3) in Chemical Biology and Pharmaceutical Research

The compound (2R)-azetidin-2-ylmethanol (CAS: 209329-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral azetidine derivative serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its role as a key intermediate in the preparation of β-lactamase inhibitors and other antimicrobial agents, addressing the growing challenge of antibiotic resistance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2R)-azetidin-2-ylmethanol-derived compounds in inhibiting penicillin-binding proteins (PBPs) in multidrug-resistant bacterial strains. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in derivatives with improved pharmacokinetic properties and reduced cytotoxicity. These findings suggest promising avenues for developing next-generation antibiotics targeting Gram-positive pathogens.

In neuroscience applications, (2R)-azetidin-2-ylmethanol has shown potential as a precursor for nicotinic acetylcholine receptor (nAChR) modulators. A recent Nature Chemical Biology publication reported the synthesis of novel cognitive enhancers based on this scaffold, demonstrating improved blood-brain barrier penetration compared to previous generations of compounds. The study employed molecular docking simulations and in vivo behavioral assays to validate the compounds' mechanism of action and therapeutic potential for neurodegenerative disorders.

The synthetic accessibility of (2R)-azetidin-2-ylmethanol has been significantly improved through recent methodological advances. A 2024 Organic Letters paper described an enantioselective synthesis route using asymmetric hydrogenation of N-protected azetidine-2-carboxylates, achieving >99% ee with excellent yield. This breakthrough addresses previous challenges in large-scale production and paves the way for more extensive pharmacological evaluation of derivatives.

Ongoing clinical trials are investigating (2R)-azetidin-2-ylmethanol-containing prodrugs for their potential in targeted cancer therapy. Preliminary results presented at the 2024 American Chemical Society meeting indicate enhanced tumor specificity when the compound is conjugated with antibody-drug conjugates (ADCs), particularly in breast and lung cancer models. The unique stereochemistry of the (2R)-configuration appears to play a crucial role in maintaining conjugate stability while allowing efficient drug release at the target site.

Future research directions for (2R)-azetidin-2-ylmethanol include exploration of its applications in PROTAC (proteolysis targeting chimera) technology and as a scaffold for covalent inhibitor design. The compound's rigid azetidine ring and functionalizable hydroxymethyl group make it particularly suitable for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in drug discovery efforts.